1-(3-Pyridyl)-3-(dimethylamino)-2-propen-1-one

Description

1-(3-Pyridyl)-3-(dimethylamino)-2-propen-1-one is an organic compound featuring a pyridine ring and a propenone moiety. It is also known as (2E)-3-(dimethylamino)-1-(pyridin-3-yl)prop-2-en-1-one . The molecular formula for this compound is C10H12N2O, and it has a molecular weight of 176.21 g/mol . 1-(3-Pyridyl)-3-(dimethylamino)-2-propen-1-one is soluble in Chloroform and Dichloromethane .

The synthesis of 1-(3-Pyridyl)-3-(dimethylamino)-2-propen-1-one typically involves the condensation of 3-pyridinecarboxaldehyde with dimethylamine and an appropriate ketone, under acidic or basic conditions to facilitate the formation of the propenone linkage. Industrially, similar synthetic routes are used on a larger scale, with continuous flow reactors and optimized reaction conditions to enhance yield and purity. This compound can undergo chemical reactions such as oxidation, reduction, and substitution. Oxidation can form corresponding N-oxides, while reduction reactions can convert the propenone moiety into a saturated ketone, and the pyridine ring can undergo electrophilic and nucleophilic substitution reactions.

1-(3-Pyridyl)-3-(dimethylamino)-2-propen-1-one can be used as an intermediate in pharmaceutical synthesis, such as in the production of imatinib and nilotinib, the latter being a compound undergoing clinical trials for chronic granulocytic leukemia . Imatinib is a tyrosine kinase inhibitor (TKI) used to treat various conditions, including leukemias, myelodysplastic/myeloproliferative disorders, systemic mastocytosis, eosinophilia syndromes, raised dermal fibrosarcoma and gastrointestinal mesenchymal tumors . Another similar compound is 3-Dimethylamino-1-(3-pyridyl)-2-propen-1-one, which is also used as a pharmaceutical intermediate .

• CAS No.: 55314-16-4
• Product Name: 1-(3-Pyridyl)-3-(dimethylamino)-2-propen-1-one
• Molecular Formula: C10H12N2O
• Molecular Weight: 176.21 g/mol
• IUPAC Name: (E)-3-(dimethylamino)-1-pyridin-3-ylprop-2-en-1-one
• Standard InChI: InChI=1S/C10H12N2O/c1-12(2)7-5-10(13)9-4-3-6-11-8-9/h3-8H,1-2H3/b7-5+
• Standard InChIKey: MZLRFUCMBQWLNV-FNORWQNLSA-N
• SMILES: CN(C)C=CC(=O)C1=CN=CC=C1
• Canonical SMILES: CN(C)C=CC(=O)C1=CN=CC=C1
• Synonyms: 1-(3-Pyridyl)-3-(dimethylamino)-2-propen-1-one; 3-(Dimethylamino)-1-(3-pyridinyl)-2-propen-1-one; 3-Dimethylamino-1-(pyridin-3-yl)propenone
• PubChem Compound: 5369165
• Last Modified: Sep 16 2023